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Compound of Interest

Compound Name: Disodium iminodiacetate

Cat. No.: B1199704

Introduction

Disodium iminodiacetate (DSIDA) and its functionalized derivatives, particularly
iminodiacetate (IDA) chelating resins, are highly effective for the selective removal of heavy
metal ions from aqueous solutions, such as industrial wastewater.[1][2][3] These resins typically
consist of a polymer matrix, like styrene-divinylbenzene, functionalized with iminodiacetic acid
groups.[1] The IDA groups function as tridentate ligands, forming stable complexes with
divalent and trivalent metal ions through a nitrogen atom and two carboxylate groups.[1][2] This
chelation mechanism provides high selectivity for heavy metals over alkali and alkaline earth
metals, making IDA resins valuable for treating complex wastewater streams.[1][2][4] The
efficiency of heavy metal removal is influenced by several factors, including the pH of the
solution, contact time, temperature, and the initial concentration of metal ions.[1][5] The
adsorption process is often well-described by the Langmuir isotherm and follows pseudo-
second-order kinetics, indicating a chemisorption process.[1][5][6] Regeneration of the resin is
typically achieved by washing with an acidic solution, allowing for multiple cycles of use.[1][5]

Mechanism of Chelation

The effectiveness of iminodiacetate in heavy metal remediation lies in its ability to form stable
chelate complexes with metal ions. The iminodiacetate anion acts as a tridentate ligand,
binding to the metal ion through the nitrogen atom and the two oxygen atoms of the
carboxylate groups. This forms two five-membered rings with the metal ion, a structurally stable
configuration.
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Caption: Chelation of a heavy metal ion by an iminodiacetate functional group.
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Quantitative Data on Heavy Metal Adsorption

The efficiency of heavy metal removal by iminodiacetate-functionalized resins is summarized
below. The data is compiled from various studies and presented as the maximum adsorption
capacity (q_max) in mmol/g of resin.

Adsorption Capacity

Heavy Metal lon (mmolig) Reference
Copper (Cuz+) 4.48 [1]
Copper (Cuzt) 2.36 [1]
Copper (Cu?*) 1.79 [1][5]
Lead (Pb2+) 2.99 [1]
Lead (Pb2*) 1.70 [1]
Cadmium (Cdz*) 3.28 [1]
Cadmium (Cd2*) 2.26 [1]
Cadmium (Cdz*) 1.77 [1107]
Nickel (Ni2*) 1.72 [5]
Mercury (Hg2") 0.96 [5]
Cobalt (Co2?%) 1.26 [5]
zZinc (Zn2+) 1.5 [7]
Manganese (Mn2+) 1.6 [7]
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. Adsorption
Resin Type Heavy Metal lon . Reference
Capacity (mmol/g)
Iminodiacetate
Chelating Resin Cu(ll) 1.79 [5]
(IDAR)
Iminodiacetate
Chelating Resin Ni(ll) 1.72 [5]
(IDAR)
Iminodiacetate
Chelating Resin Hg(ll) 0.96 [5]
(IDAR)
Iminodiacetate
Chelating Resin Co(ll) 1.26 [5]
(IDAR)
IDA-functionalized -
Cu(ll) Not specified [6]
D301 (ID301)
IDA-functionalized -
Pb(II) Not specified [6]
D301 (ID301)
IDA-functionalized -
Cd(ln Not specified [6]
D301 (ID301)
Magnetic chelating N
) Cu(ln) Not specified [7]
resin (MIDA)
Magnetic chelating -
) Pb(Il) Not specified [7]
resin (MIDA)
Magnetic chelating
_ Zn(Il) 15 [7]
resin (MIDA)
Magnetic chelating
Cd(In 1.77 [7]

resin (MIDA)

Experimental Protocols
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Protocol 1: Batch Adsorption Studies

This protocol outlines a laboratory-scale batch procedure to determine the effectiveness of
iminodiacetate resin in removing heavy metals from an aqueous solution.

1. Resin Pre-treatment:

e To ensure the iminodiacetic acid groups are deprotonated for optimal binding, the resin can
be treated with a NaOH solution and then washed with deionized water until the washings
are neutral.[1]

2. Adsorption Experiment:
e Prepare stock solutions of the heavy metal salts (e.g., CuSOa-5H20, Pb(NOs)2, CdCI2).[1]

¢ In a series of flasks, add a known amount of the pre-treated resin to a fixed volume of the
heavy metal solution of a specific concentration.

¢ Adjust the pH of the solutions to the desired value using dilute HNOs or NaOH.

o Agitate the flasks at a constant temperature for a predetermined time to reach equilibrium.
3. Analysis:

 After agitation, separate the resin from the solution by filtration.

e Analyze the remaining concentration of the heavy metal in the filtrate using appropriate
analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled
Plasma-Mass Spectrometry (ICP-MS).

e Calculate the amount of metal adsorbed per unit mass of resin.
4. Parameter Optimization:

o Repeat the experiment by varying one parameter at a time while keeping others constant to
determine the optimal conditions:

o pH: Typically varied from 2 to 7.
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o Contact Time: Monitored at different time intervals until equilibrium is reached.

o Initial Metal Concentration: A range of concentrations are used to study the adsorption
isotherm.

o Temperature: Conduct experiments at different temperatures to study the thermodynamics
of adsorption.
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Caption: Experimental workflow for batch adsorption studies.

Protocol 2: Column Adsorption Studies
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This protocol describes a continuous flow experiment to evaluate the performance of the
iminodiacetate resin in a fixed-bed column.

1. Column Preparation:
e Pack a glass column with a known amount of the pre-treated iminodiacetate resin.

o Wash the packed resin with deionized water to remove any air bubbles and ensure uniform
packing.[1]

2. Adsorption Process:

o Pump the heavy metal solution of a known concentration through the column at a constant
flow rate.

e Collect effluent samples at regular time intervals.[1]
» Analyze the concentration of the heavy metal in the effluent samples.[1]

o Continue the process until the concentration of the metal in the effluent reaches the initial
concentration (breakthrough).[1]

3. Data Analysis:

» Plot the ratio of effluent concentration to influent concentration (C/Co) versus time to obtain
the breakthrough curve.[1]

e The total amount of metal adsorbed in the column can be calculated from the area above the
breakthrough curve.[1]

Protocol 3: Resin Regeneration

This protocol details the procedure for regenerating the metal-saturated iminodiacetate resin
for reuse.

1. Elution of Adsorbed Metals:
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After the adsorption cycle (either batch or column), wash the resin with deionized water to
remove any non-adsorbed solution.[1]

Pass a strong acid solution, such as 0.2 M HNOs, through the resin to elute the bound heavy
metals.[1][5] The H* ions compete with the metal ions for the binding sites on the resin.[1]

Collect the eluate, which will contain a concentrated solution of the heavy metal.[1]
. Reconditioning:

After elution, wash the resin thoroughly with deionized water until the pH of the washings is
neutral.[1]

The regenerated resin can then be reused for subsequent adsorption cycles. Studies have
shown that the resin can be reused for multiple cycles with only a small loss of adsorption

(Metal-Saturated Resir)
(Wash with Deionized WateD

(Elution with Strong Acid)

K (e.g., 0.2 M HNOs)

;

Collect Concentrated Reconditioning
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capacity.[5]
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Caption: Logical workflow for the regeneration of iminodiacetate resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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